Cas no 371157-36-7 (2-Thiophenemethanol, a-methylene-)
371157-36-7 structure
Product Name:2-Thiophenemethanol, a-methylene-
CAS No:371157-36-7
MF:C6H6OS
MW:126.176240444183
CID:297742
PubChem ID:15365971
Update Time:2025-04-19
2-Thiophenemethanol, a-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenemethanol, a-methylene-
- 2-Thiophenemethanol, alpha-methylene- (9CI)
- 1-thiophen-2-ylethenol
- SCHEMBL14082103
- 2-thiophenemethanol,a-methylene-
- 371157-36-7
-
- Inchi: 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4,7H,1H2
- InChI Key: XFNOWIDQEIKHFH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(=C)O
Computed Properties
- Exact Mass: 126.01393598g/mol
- Monoisotopic Mass: 126.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 48.5Ų
2-Thiophenemethanol, a-methylene- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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